Cas no 1806181-40-7 (Ethyl 4-amino-2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 4-amino-2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806181-40-7
• MF: C₁₀H₈F₃N₃O₃
• MW: 275.184032440186
• CID: 4801604
• Update Time: 2025-06-08

Ethyl 4-amino-2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H8F3N3O3/c1-2-18-9(17)8-5(15)3-7(16-6(8)4-14)19-10(11,12)13/h3H,2H2,1H3,(H2,15,16)
• InChI Key： IUJPIOMHOVBFBU-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C(=O)OCC)C(C#N)=N1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 2.5
• Topological Polar Surface Area: 98.2

Additional information on Ethyl 4-amino-2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 4-amino-2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806181-40-7)

Ethyl 4-amino-2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806181-40-7) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, a cyano group, and a trifluoromethoxy substituent, which collectively contribute to its diverse chemical properties and biological activities.

The molecular formula of Ethyl 4-amino-2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylate is C₁₂H₉F₃N₃O₃, and its molecular weight is approximately 294.21 g/mol. The presence of the trifluoromethoxy group imparts significant lipophilicity to the molecule, making it suitable for applications where membrane permeability is crucial. The cyano group, on the other hand, can participate in various chemical reactions, such as nucleophilic additions and reductions, which can be leveraged in synthetic pathways.

In recent years, Ethyl 4-amino-2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylate has gained attention for its potential in drug discovery and development. Research has shown that compounds with similar structural motifs exhibit promising biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the ability of such compounds to inhibit key enzymes involved in inflammatory pathways, suggesting their potential as therapeutic agents for inflammatory diseases.

The amino group in Ethyl 4-amino-2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylate can be readily functionalized through various chemical reactions, such as acylation, alkylation, and coupling reactions with carboxylic acids or isocyanates. This functionalization potential allows for the synthesis of a wide range of derivatives with tailored properties, making it a valuable starting material in organic synthesis and drug design.

Moreover, the trifluoromethoxy substituent has been shown to enhance the metabolic stability and pharmacokinetic properties of drug candidates. This is particularly important in the development of orally available drugs, where poor metabolic stability can lead to rapid degradation and reduced efficacy. A recent study in the European Journal of Medicinal Chemistry demonstrated that compounds containing trifluoromethoxy groups exhibited improved oral bioavailability and longer half-lives compared to their non-fluorinated counterparts.

In addition to its applications in drug discovery, Ethyl 4-amino-2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylate has also found use in materials science and catalysis. The unique electronic properties of the pyridine ring and the presence of multiple functional groups make it an attractive ligand for metal complexes used in homogeneous catalysis. These complexes have been employed in various catalytic reactions, including hydrogenation, oxidation, and cross-coupling reactions.

The synthesis of Ethyl 4-amino-2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylate typically involves multi-step procedures that include the formation of the pyridine ring, introduction of the amino and cyano groups, and subsequent functionalization with the trifluoromethoxy substituent. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for its production. For example, a green chemistry approach using microwave-assisted synthesis has been reported to significantly reduce reaction times and improve yields.

In conclusion, Ethyl 4-amino-2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806181-40-7) is a multifaceted compound with a wide range of applications in chemistry and pharmaceutical research. Its unique structural features provide a solid foundation for further exploration and development in areas such as drug discovery, materials science, and catalysis. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.